Cas no 2680697-55-4 (benzyl N-(8-nitroquinolin-5-yl)carbamate)

• Product Name: benzyl N-(8-nitroquinolin-5-yl)carbamate
• CAS No: 2680697-55-4
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 5631775
• PubChem ID: 165935539
• Update Time: 2025-05-25

benzyl N-(8-nitroquinolin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(8-nitroquinolin-5-yl)carbamate
• 2680697-55-4
• EN300-28294365

• Inchi： 1S/C17H13N3O4/c21-17(24-11-12-5-2-1-3-6-12)19-14-8-9-15(20(22)23)16-13(14)7-4-10-18-16/h1-10H,11H2,(H,19,21)
• InChI Key： NGQGATOSGGFGLO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C2C1=CC=CN=2)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-(8-nitroquinolin-5-yl)carbamate

Recent Advances in the Study of Benzyl N-(8-Nitroquinolin-5-yl)carbamate (CAS: 2680697-55-4)

Benzyl N-(8-nitroquinolin-5-yl)carbamate (CAS: 2680697-55-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The compound's unique structure, featuring a nitroquinoline core and a carbamate functional group, has been the subject of extensive investigation. Researchers have explored its ability to interact with various biological targets, including enzymes and DNA, which may underlie its pharmacological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that benzyl N-(8-nitroquinolin-5-yl)carbamate exhibits potent inhibitory activity against bacterial topoisomerases, suggesting its potential as a novel antibiotic scaffold.

In addition to its antimicrobial properties, recent work has highlighted the compound's potential in oncology. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of benzyl N-(8-nitroquinolin-5-yl)carbamate showed promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study, published in Bioorganic & Medicinal Chemistry Letters, identified specific structural modifications that enhance the compound's selectivity and potency against tumor cells while minimizing toxicity to normal tissues.

The synthesis of benzyl N-(8-nitroquinolin-5-yl)carbamate has also seen recent advancements. A 2024 paper in Organic Process Research & Development described an improved, scalable synthetic route that increases yield and purity while reducing environmental impact. This development is particularly significant for potential industrial-scale production, should the compound progress to clinical trials.

Despite these promising findings, challenges remain in the development of benzyl N-(8-nitroquinolin-5-yl)carbamate as a therapeutic agent. Current research is focused on addressing issues related to bioavailability and metabolic stability. Several research groups are investigating prodrug strategies and formulation approaches to overcome these limitations. The compound's future in drug development will likely depend on the outcomes of these ongoing optimization efforts.

In conclusion, benzyl N-(8-nitroquinolin-5-yl)carbamate represents an exciting area of research in chemical biology and medicinal chemistry. Its dual potential as both an antimicrobial and anticancer agent, combined with recent synthetic improvements, positions it as a compound worthy of continued investigation. Future studies will need to focus on translational aspects to determine its clinical viability.